Cas no 500301-16-6 (1H-Benzimidazole,2,4,7-trimethyl-(9CI))
500301-16-6 structure
Product Name:1H-Benzimidazole,2,4,7-trimethyl-(9CI)
CAS No:500301-16-6
MF:C10H12N2
MW:160.215682029724
CID:854581
PubChem ID:260715
Update Time:2025-04-19
1H-Benzimidazole,2,4,7-trimethyl-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Benzimidazole,2,4,7-trimethyl-(9CI)
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- Inchi： 1S/C10H12N2/c1-6-4-5-7(2)10-9(6)11-8(3)12-10/h4-5H,1-3H3,(H,11,12)
- InChI Key： OMFZAUHFMJDLKI-UHFFFAOYSA-N
- SMILES： N1C(C)=NC2C(C)=CC=C(C)C1=2
Computed Properties
- Exact Mass: 160.100048391g/mol
- Monoisotopic Mass: 160.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 28.7Ų
1H-Benzimidazole,2,4,7-trimethyl-(9CI) Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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